[5-(Dimethylamino)-4-phenyl-2-thienyl](4-fluorophenyl)methanone

• IUPAC Name: [5-(dimethylamino)-4-phenylthiophen-2-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C19H16FNOS/c1-21(2)19-16(13-6-4-3-5-7-13)12-17(23-19)18(22)14-8-10-15(20)11-9-14/h3-12H,1-2H3
• InChI Key: BDEFBKLOPCIYLJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(S1)C(=O)C2=CC=C(C=C2)F)C3=CC=CC=C3
• Molecular Formula: C19H16FNOS
• DSSTOX Substance ID: DTXSID201175642
• Molecular Weight: 325.4 g/mol
• CAS RN: 338976-04-8

Description

“5-(Dimethylamino)-4-phenyl-2-thienylmethanone” is a chemical compound with the molecular formula C19H16FNOS. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of “5-(Dimethylamino)-4-phenyl-2-thienylmethanone” is complex, with a dimethylamino group, a phenyl group, a thienyl group, and a fluorophenyl group.

Scientific Research Applications

• Potential as a SPECT-Tracer for the Serotonin 5-HT2A Receptor : A study conducted by Blanckaert et al. (2007) involved the synthesis, radiolabelling, and in vivo evaluation in NMRI mice of a compound as a potential SPECT tracer for the serotonin 5-HT2A receptor. The compound demonstrated good uptake in mouse brain, suggesting its potential for further research in larger animals to determine its suitability as a 5-HT2A tracer (Blanckaert, Burvenich, Devos, & Slegers, 2007).

• Central Nervous System Depressant Activity : Butler, Wise, and Dewald (1984) synthesized a series of compounds which demonstrated central nervous system depressant activity, potential anticonvulsant properties, and low acute toxicity. Some compounds also showed potential antipsychotic effects (Butler, Wise, & Dewald, 1984).

• Photoinduced Electron Transfer and Internal Charge Transfer Mechanisms : The study by ZammitRamon et al. (2015) explored the excited-state photophysical properties of certain compounds incorporating a “receptor1-fluorophore-spacer-receptor2” format. The molecular probes operated according to photoinduced electron transfer (PET) and internal charge transfer (ICT) processes, with changes in fluorescence observed based on pH levels (ZammitRamon, Pappova, ZammitEsther, Gabarretta, & Magri, 2015).

• Antimicrobial, Antioxidant, and Insect Antifeedant Activities : Thirunarayanan (2014) reported the synthesis of certain methanones which displayed antimicrobial, antioxidant, and insect antifeedant activities. The compounds were characterized by their physical constants and spectral data (Thirunarayanan, 2014).

• Use in Fluorescent Molecular Probes : Diwu et al. (1997) prepared compounds as new fluorescent solvatochromic dyes. These compounds demonstrated strong solvent-dependent fluorescence, suggesting their application in developing ultrasensitive fluorescent molecular probes for studying various biological events and processes (Diwu, Lu, Zhang, Klaubert, & Haugland, 1997).

• Anticancer Activity in Human Colon Cancer Cells : A study by Liao et al. (2017) evaluated the anticancer activity of a thiophene heterocyclic compound against human colon cancer HCT116 cells. The compound inhibited the growth of HCT116 cells through p53-dependent induction of apoptosis, suggesting its potential as a lead compound for treating human colon cancer (Liao, Huang, Lin, Long, Xie, & Ma, 2017).